Cas no 916074-14-1 (Thiourea, N-(4-chloro-6-ethoxy-2-pyrimidinyl)-)

• Product Name: Thiourea, N-(4-chloro-6-ethoxy-2-pyrimidinyl)-
• CAS No: 916074-14-1
• MF: C₇H₉ClN₄OS
• MW: 232.690558195114
• CID: 748260
• PubChem ID: 71422879
• Update Time: 2025-04-19

Thiourea, N-(4-chloro-6-ethoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(4-chloro-6-ethoxy-2-pyrimidinyl)-
• (4-chloro-6-ethoxypyrimidin-2-yl)thiourea
• DTXSID80841852
• N-(4-Chloro-6-ethoxypyrimidin-2-yl)thiourea
• 916074-14-1

• Inchi： 1S/C7H9ClN4OS/c1-2-13-5-3-4(8)10-7(11-5)12-6(9)14/h3H,2H2,1H3,(H3,9,10,11,12,14)
• InChI Key： PTFNVKBVCLOBFI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)NC(N)=S)OCC

Computed Properties

• Exact Mass: 232.0185598g/mol
• Monoisotopic Mass: 232.0185598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų